Synthesis of 4-arylamino-3-(trifluoromethyl)pyridazines and pyridazino[3,4-b]quinoxalines (as by-products) from 3-aroylmethyl-2-(trifluoromethyl)quinoxalines and hydrazine hydrate†
RSC Advances Pub Date: 2016-03-16 DOI: 10.1039/C5RA27032D
Abstract
A number of 4-arylamino-3-(trifluoromethyl)pyridazines were obtained in good yields via the novel reaction of 3-aroylmethyl-2-(trifluoromethyl)quinoxalines with an excess of hydrazine hydrate in refluxing n-butanol with or without acetic acid. This reaction is accompanied by the formation of side-products with the pyridazino[3,4-b]quinoxaline skeleton. The possible reaction mechanism was discussed.
![Graphical abstract: Synthesis of 4-arylamino-3-(trifluoromethyl)pyridazines and pyridazino[3,4-b]quinoxalines (as by-products) from 3-aroylmethyl-2-(trifluoromethyl)quinoxalines and hydrazine hydrate](http://scimg.chem960.com/usr/1/C5RA27032D.jpg)
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